Cas no 13465-98-0 (Silver(I) sulfite)

Silver(I) sulfite (Ag₂SO₃) is an inorganic compound composed of silver cations and sulfite anions. It is primarily used in specialized chemical synthesis and analytical applications due to its reactivity as a mild reducing agent. The compound exhibits low solubility in water, making it suitable for controlled precipitation reactions. Its stability under controlled conditions allows for precise use in photochemical processes and as a precursor for other silver-containing materials. Silver(I) sulfite is handled with care due to its sensitivity to light and potential decomposition into silver sulfide under prolonged exposure. Proper storage in opaque, airtight containers is recommended to maintain its integrity.

Silver(I) sulfite structure

Product Name:Silver(I) sulfite

CAS No:13465-98-0

MF:Ag₂O₃S

MW:295.799603462219

CID:86992

PubChem ID:3084149

Update Time:2025-10-15

Silver(I) sulfite Chemical and Physical Properties

Names and Identifiers

- Silver(I) sulfite
- silver sulphite
- Silver sulfite
- disilver,sulfite
- Disilver(1+) sulphite
- Sulfurous acid,disilver(1+) salt
- Sulfurous acid disilver(I) salt
- sulfurousacid,disilver(1++)salt
- Silver sulfite, 99.9%
- Silver(I) sulfite, 99.9%
- SILVER(I) SULFITE, 99.99%
- NS00087086
- Sulfurous acid, silver(1+) salt (1:2)
- DTXSID90889609
- Q18358784
- 13465-98-0
- Silbersulfit
- EINECS 236-714-6
- Silver(i)sulfite
- AKOS025294351
- disilver sulfite
- Sulfurous acid, disilver(1+) salt
- disilver;sulfite
- DTXCID501031015
- WYCFMBAHFPUBDS-UHFFFAOYSA-L
- Inchi： 1S/2Ag.H2O3S/c;;1-4(2)3/h;;(H2,1,2,3)/q2*+1;/p-2
- InChI Key： WYCFMBAHFPUBDS-UHFFFAOYSA-L
- SMILES： [Ag+].[Ag+].S(=O)([O-])[O-]

Computed Properties

Exact Mass: 293.76700
Monoisotopic Mass: 293.767
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 18.8
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 82.4A^2

Experimental Properties

Color/Form: solid
Density: g/cm3
Melting Point: 100 °C (dec.)(lit.)
Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 82.40000
LogP: -0.13840
Solubility: Not determined
Sensitiveness: Light Sensitive

Silver(I) sulfite Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
TSCA：Yes
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Silver(I) sulfite Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1246874-25g	SILVER(I) SULFITE	13465-98-0	97%	25g	$140	2024-06-07
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B23358-5g	Silver sulfite, 99.9%	13465-98-0	99.9%	5g	￥372.00	2023-03-15
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B23358-25g	Silver sulfite, 99.9%	13465-98-0	99.9%	25g	￥1333.00	2023-03-15
eNovation Chemicals LLC	Y1246874-100g	SILVER(I) SULFITE	13465-98-0	97%	100g	$230	2024-06-07
SHENG KE LU SI SHENG WU JI SHU	sc-396499-5g	Silver sulfite,	13465-98-0		5g	￥3099.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-396499-5 g	Silver sulfite,	13465-98-0		5g	￥3,099.00	2023-07-10
eNovation Chemicals LLC	Y1246874-100g	SILVER(I) SULFITE	13465-98-0	97%	100g	$270	2025-03-01
eNovation Chemicals LLC	Y1246874-5g	SILVER(I) SULFITE	13465-98-0	97%	5g	$75	2025-03-01
eNovation Chemicals LLC	Y1246874-25g	SILVER(I) SULFITE	13465-98-0	97%	25g	$140	2025-03-01
eNovation Chemicals LLC	Y1246874-1g	SILVER(I) SULFITE	13465-98-0	97%	1g	$60	2025-03-01